Cas no 2138008-27-0 (3-(3-{4-bromo-1H-pyrrolo2,3-cpyridin-3-yl}prop-2-yn-1-yl)oxypropan-1-ol)

• Product Name: 3-(3-{4-bromo-1H-pyrrolo2,3-cpyridin-3-yl}prop-2-yn-1-yl)oxypropan-1-ol
• CAS No: 2138008-27-0
• MF: C₁₃H₁₃BrN₂O₂
• MW: 309.158522367477
• CID: 6022926
• PubChem ID: 165481919
• Update Time: 2025-06-22

3-(3-{4-bromo-1H-pyrrolo2,3-cpyridin-3-yl}prop-2-yn-1-yl)oxypropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(3-{4-bromo-1H-pyrrolo2,3-cpyridin-3-yl}prop-2-yn-1-yl)oxypropan-1-ol
• 2138008-27-0
• 3-[(3-{4-bromo-1H-pyrrolo[2,3-c]pyridin-3-yl}prop-2-yn-1-yl)oxy]propan-1-ol
• EN300-1086612

• Inchi： 1S/C13H13BrN2O2/c14-11-8-15-9-12-13(11)10(7-16-12)3-1-5-18-6-2-4-17/h7-9,16-17H,2,4-6H2
• InChI Key： DFRPQLRHACPQAK-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC2=C1C(C#CCOCCCO)=CN2

Computed Properties

• Exact Mass: 308.01604g/mol
• Monoisotopic Mass: 308.01604g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 58.1Ų

Additional information on 3-(3-{4-bromo-1H-pyrrolo2,3-cpyridin-3-yl}prop-2-yn-1-yl)oxypropan-1-ol

Professional Introduction to Compound with CAS No. 2138008-27-0 and Product Name: 3-(3-{4-bromo-1H-pyrrolo2,3-cpyridin-3-yl}prop-2-yn-1-yl)oxypropan-1-ol

The compound with the CAS number 2138008-27-0 and the product name 3-(3-{4-bromo-1H-pyrrolo2,3-cpyridin-3-yl}prop-2-yn-1-yl)oxypropan-1-ol represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structure, has garnered attention due to its potential applications in drug discovery and development. The presence of a pyrrolo[2,3-c]pyridine core and a bromo substituent in its molecular framework suggests a high degree of functional complexity, which is often leveraged to modulate biological pathways and enhance pharmacological activity.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of heterocyclic compounds, particularly those incorporating pyrrolo[2,3-c]pyridine scaffolds. These structures are renowned for their versatility and ability to interact with various biological targets. The compound in question, with its unique propargyl alcohol moiety, positions it as a promising candidate for further investigation. The bromo group serves as a key handle for further chemical manipulation, enabling the synthesis of derivatives with tailored properties.

One of the most compelling aspects of this compound is its potential in the development of novel therapeutic agents. The pyrrolo[2,3-c]pyridine core is known to exhibit binding affinity towards a range of biological targets, including enzymes and receptors involved in cancer, inflammation, and neurological disorders. The addition of a propargyl alcohol group introduces reactivity that can be exploited for covalent drug delivery systems or for enhancing metabolic stability. This combination of features makes the compound an attractive scaffold for medicinal chemists seeking to design next-generation drugs.

Recent studies have highlighted the importance of bromo containing heterocycles in medicinal chemistry. The bromine atom can serve as a versatile synthetic handle, allowing for palladium-catalyzed cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are instrumental in constructing complex molecular architectures and have been widely used in the synthesis of biologically active compounds. The presence of both a bromo group and an alkyne functionality in this molecule suggests that it could be readily transformed into a diverse array of derivatives through these reactions.

The pharmacological potential of this compound is further underscored by its structural similarity to known bioactive molecules. For instance, derivatives of pyrrolo[2,3-c]pyridine have been reported to exhibit inhibitory activity against kinases and other enzymes implicated in diseases such as cancer. The propargyl alcohol moiety could be further functionalized to introduce additional pharmacophores or to link the compound to other therapeutic agents via bioconjugation strategies. Such approaches have been successfully employed in the development of targeted therapies that combine multiple modes of action.

In addition to its potential as a drug candidate, this compound may also find applications in chemical biology research. Its unique structure provides a valuable tool for studying protein-ligand interactions and for developing probes that can modulate specific biological pathways. The ability to modify both the pyrrolo[2,3-c]pyridine core and the propargyl alcohol group allows researchers to fine-tune the properties of their probes, enabling more precise investigations into cellular processes.

The synthesis of this compound represents a testament to the progress being made in synthetic organic chemistry. Advanced methodologies have enabled the construction of complex molecular frameworks with remarkable precision. Techniques such as transition metal catalysis and flow chemistry have been particularly instrumental in facilitating these syntheses. The ability to produce such intricate molecules on a scalable basis is crucial for their translation from academic research into practical applications.

As our understanding of biological systems continues to evolve, so too does our capacity to design molecules that can interact with them in meaningful ways. The compound described here exemplifies this trend towards rational drug design, where structural features are carefully considered to optimize pharmacological outcomes. By leveraging the rich chemical space provided by heterocyclic compounds like pyrrolo[2,3-c]pyridine, chemists are paving the way for new treatments that address unmet medical needs.

In conclusion, the compound with CAS number 2138008-27-0 and product name 3-(3-{4-bromo-1H-pyrrolo2,3-cpyridin-3-yl}prop-2-yn-1-yl)oxypropan-1-ol holds significant promise for future pharmaceutical applications. Its unique structural features—particularly the combination of a bromo substituent and an alkyne—make it a versatile scaffold for drug discovery efforts. As research continues to uncover new biological targets and synthetic methodologies, compounds like this one will undoubtedly play an increasingly important role in shaping the future of medicine.